Cas no 2228192-84-3 (2-(2-methoxy-1,3-thiazol-5-yl)prop-2-en-1-amine)

• Product Name: 2-(2-methoxy-1,3-thiazol-5-yl)prop-2-en-1-amine
• CAS No: 2228192-84-3
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 6419949
• PubChem ID: 165785421
• Update Time: 2025-06-25

2-(2-methoxy-1,3-thiazol-5-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxy-1,3-thiazol-5-yl)prop-2-en-1-amine
• 2228192-84-3
• EN300-1762075

• Inchi： 1S/C7H10N2OS/c1-5(3-8)6-4-9-7(10-2)11-6/h4H,1,3,8H2,2H3
• InChI Key： XJGSJJKBMHTOPR-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C(=C)CN)OC

Computed Properties

• Exact Mass: 170.05138412g/mol
• Monoisotopic Mass: 170.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76.4Ų

Additional information on 2-(2-methoxy-1,3-thiazol-5-yl)prop-2-en-1-amine

Professional Introduction of CAS No. 2228192-84-3: 2-(2-Methoxy-1,3-Thiazol-5-Yl)Prop-2-en-1-Amine

The compound with CAS number 2228192-84-3, commonly referred to as 2-(2-methoxy-1,3-thiazol-5-yl)prop-2-en-1-amine, is a chemically synthesized organic compound with a unique structure and potential applications in various fields. This compound belongs to the class of thiazole derivatives, which have gained significant attention in recent years due to their diverse biological activities and structural versatility.

The molecular structure of 2-(2-methoxy-1,3-thiazol-5-yl)prop-2-en-1-amine consists of a thiazole ring substituted with a methoxy group at position 2 and an enamine group at position 5. The presence of the thiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, contributes to its unique chemical properties. The enamine group further enhances its reactivity and potential for forming hydrogen bonds, making it a promising candidate for various chemical reactions and biological applications.

Recent studies have highlighted the potential of thiazole derivatives in the field of drug discovery. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that certain thiazole-containing compounds exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that 2-(2-methoxy-1,3-thiazol-5-Yl)prop-en-enamine could be explored for its potential role in developing novel therapeutic agents.

In addition to its biological applications, this compound has shown promise in materials science. Its ability to form stable complexes with metal ions makes it a potential candidate for use in catalysis and coordination chemistry. A study published in the Journal of Catalysis revealed that thiazole-based ligands can significantly enhance the catalytic activity of transition metal catalysts in various organic transformations.

The synthesis of CAS No. 22-enamine involves a multi-step process that typically includes the formation of the thiazole ring followed by substitution reactions to introduce the methoxy and enamine groups. The synthesis pathway is highly efficient and can be scaled up for industrial production, making it suitable for large-scale applications.

From an environmental perspective, this compound has been evaluated for its biodegradability and toxicity profiles. Preliminary studies indicate that it exhibits low toxicity towards aquatic organisms, which aligns with current global efforts to develop environmentally friendly chemical compounds.

In conclusion, CAS No. 2-enamine represents a versatile compound with potential applications in drug discovery, materials science, and catalysis. Its unique structure and chemical properties make it a valuable addition to the arsenal of compounds available for scientific research and industrial development.